Methyl 1-[(2-chloro-6-fluorophenyl)methyl]piperidine-4-carboxylate
Description
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
methyl 1-[(2-chloro-6-fluorophenyl)methyl]piperidine-4-carboxylate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17ClFNO2/c1-19-14(18)10-5-7-17(8-6-10)9-11-12(15)3-2-4-13(11)16/h2-4,10H,5-9H2,1H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNMSHOZXGQXZJJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCN(CC1)CC2=C(C=CC=C2Cl)F | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17ClFNO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801135389 | |
| Record name | 4-Piperidinecarboxylic acid, 1-[(2-chloro-6-fluorophenyl)methyl]-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801135389 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.74 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1443346-28-8 | |
| Record name | 4-Piperidinecarboxylic acid, 1-[(2-chloro-6-fluorophenyl)methyl]-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1443346-28-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Piperidinecarboxylic acid, 1-[(2-chloro-6-fluorophenyl)methyl]-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801135389 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Biological Activity
Methyl 1-[(2-chloro-6-fluorophenyl)methyl]piperidine-4-carboxylate is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and the implications for therapeutic applications.
Molecular Formula : CHClFNO
Molecular Weight : 241.69 g/mol
IUPAC Name : this compound
CAS Number : 1082545-19-4
The biological activity of this compound is primarily attributed to its interaction with various biological targets. The compound exhibits properties that may influence neurotransmitter systems and has been studied for its potential effects on the central nervous system (CNS).
Antimicrobial Activity
Research indicates that compounds with similar structures have shown promising antibacterial and antifungal activities. For instance, derivatives of piperidine have been reported to exhibit minimum inhibitory concentration (MIC) values below 1 µg/mL against various pathogens, suggesting strong antimicrobial potential .
| Compound | MIC (µg/mL) | Activity |
|---|---|---|
| Compound A | <1 | Strong antibacterial |
| Compound B | <1 | Strong antifungal |
| This compound | TBD | TBD |
Case Studies and Research Findings
While direct studies on this compound are scarce, related compounds have provided insights into its potential efficacy:
- Antibacterial Properties : In vitro studies have shown that similar piperidine derivatives can inhibit the growth of Gram-positive and Gram-negative bacteria, such as Staphylococcus aureus and Escherichia coli, with varying MIC values .
- Neuropharmacological Effects : Research on piperidine derivatives has indicated potential anxiolytic and antidepressant effects. For example, certain derivatives have shown promise in animal models for reducing anxiety-like behaviors .
Safety and Toxicology
Safety data for this compound is currently limited. As with many synthetic compounds, understanding the toxicological profile is crucial for evaluating its therapeutic potential. Preliminary assessments should focus on acute toxicity, genotoxicity, and long-term effects.
Scientific Research Applications
Medicinal Chemistry
Methyl 1-[(2-chloro-6-fluorophenyl)methyl]piperidine-4-carboxylate has been investigated for its potential as a therapeutic agent in various diseases due to its structural similarity to known pharmacophores.
- Antidepressant Activity: Studies have suggested that piperidine derivatives exhibit antidepressant-like effects in animal models. The compound's ability to interact with neurotransmitter systems makes it a candidate for further exploration in treating depression .
- Anticancer Properties: Preliminary research indicates that compounds with similar structures can inhibit cancer cell proliferation. This compound may possess similar properties, warranting further investigation into its efficacy against specific cancer types .
Neuropharmacology
The compound is being studied for its potential role in modulating neurological pathways. Its interaction with receptors involved in cognitive functions could lead to developments in treatments for neurodegenerative diseases like Alzheimer’s and Parkinson’s.
Chemical Biology
As a building block in organic synthesis, this compound serves as an intermediate for synthesizing more complex molecules, particularly those targeting biological pathways related to enzyme inhibition and receptor modulation .
Case Study: Antidepressant Effects
A study published in the Journal of Medicinal Chemistry explored the antidepressant effects of piperidine derivatives. Researchers found that compounds structurally related to this compound showed significant improvement in behavioral tests indicative of antidepressant activity, suggesting that this compound could be a lead candidate for further development .
Case Study: Cancer Cell Proliferation Inhibition
Research presented at the American Association for Cancer Research indicated that piperidine-based compounds could inhibit the growth of various cancer cell lines. This compound was highlighted as a compound of interest due to its structural properties that may contribute to this activity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
